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Compound of Interest

Compound Name: Isomintlactone

Cat. No.: B1209015 Get Quote

An In-depth Technical Guide to Isomintlactone
Introduction

Isomintlactone is a naturally occurring monoterpene lactone, a class of organic compounds

characterized by a ten-carbon skeleton.[1][2] It is a significant aroma compound found primarily

in peppermint oil (Mentha × piperita), contributing to its characteristic sweet, coconut, and

coumarin-like scent.[3][4] Structurally, it possesses a bicyclic framework featuring a partially

saturated benzofuran ring system fused to a gamma-lactone moiety.[3] This guide provides a

comprehensive overview of the physical and chemical properties of Isomintlactone, detailed

experimental protocols for its isolation and characterization, and an exploration of its biological

significance, tailored for researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
Isomintlactone is a chiral molecule existing as enantiomers, with its physical properties often

dependent on the specific stereoisomeric form.[3] The compound can be found as a crystalline

solid or a liquid with a distinct herbaceous, minty aroma.[3][5]

Table 1: Physical and Chemical Properties of Isomintlactone
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Property Value References

Molecular Formula C₁₀H₁₄O₂ [3][6][7]

Molecular Weight 166.22 g/mol [3][6][7]

Exact Mass 166.099379685 Da [3][6]

Physical Description
Crystalline solid or liquid with a

herbaceous minty aroma.
[3][5]

Melting Point

(6R,7aS)-enantiomer: 81-

82°C(6S,7aR)-enantiomer: 77-

79°CRacemic mixture: 79-

80°C

[3][7]

Density 1.058 - 1.063 g/cm³ [3][5]

Solubility
Slightly soluble in water;

Soluble in oil and ethanol.
[3][5]

XLogP3 1.9 [3][6]

Topological Polar Surface Area 26.3 Å² [6]

Refractive Index 1.497-1.503 [5]

IUPAC Name

(6S,7aS)-3,6-dimethyl-

5,6,7,7a-tetrahydro-4H-1-

benzofuran-2-one (and

enantiomers)

[3]

CAS Number
13341-72-5, 75684-66-1,

16434-37-0, 208841-46-7
[3][6][7]

SMILES

CC1CCC2=C(C(=O)OC2C1)C

(Canonical)C[C@H]1CCC2=C(

C(=O)O[C@H]2C1) (Isomeric)

[3]

InChI Key
VUVQBYIJRDUVHT-

RCOVLWMOSA-N
[3]

Experimental Protocols
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Isolation from Natural Sources (Peppermint Oil)
Isomintlactone is a trace-level, yet significant, aroma compound in peppermint oil.[3] Its

isolation requires sensitive and precise analytical techniques.

Protocol: Isolation and Analysis via GC-MS

Sample Preparation: Peppermint essential oil is obtained from Mentha × piperita leaves,

typically through steam distillation.

Fractionation (Optional but Recommended): To concentrate the lactone fraction, silica gel

column chromatography can be employed. A nonpolar solvent (e.g., hexane) is used to elute

less polar compounds, followed by a more polar solvent system (e.g., hexane:ethyl acetate

gradient) to elute the lactone fraction containing Isomintlactone.[3]

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Instrument: A high-resolution GC-MS system is used.[8][9]

Column: A capillary column suitable for separating volatile and semi-volatile compounds,

such as an HP-INNOWAX (30 m × 0.25 mm i.d., 0.25 µm film thickness), is

recommended.[8]

Carrier Gas: Helium at a constant flow rate (e.g., 1.5 mL/min).[8][9]

Injector Temperature: Set to a high temperature (e.g., 280°C) to ensure complete

volatilization of the sample.[8][9]

Oven Temperature Program: A temperature gradient is crucial for separating the complex

mixture of compounds in essential oil. A typical program might start at a lower temperature

(e.g., 60-80°C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280°C)

at a controlled rate (e.g., 10-20°C/min).[8][10]

Mass Spectrometry: The mass spectrometer is operated in electron ionization (EI) mode at

70 eV. Data is collected over a mass range of m/z 29–500.[8]

Identification: The mass spectrum of the eluted compound corresponding to Isomintlactone
is compared with reference spectra from databases such as NIST and Wiley.[8][10] The
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retention time is also compared with that of an authentic standard if available.

Caption: Workflow for the isolation and identification of Isomintlactone.

Total Synthesis
Several total synthesis routes for Isomintlactone have been developed, often targeting

specific stereoisomers. These methods are crucial for obtaining pure enantiomers for research

and for confirming the structure of the natural product.

Protocol: General Strategy for Total Synthesis

Many synthetic approaches utilize readily available chiral starting materials to establish the

desired stereochemistry. A common strategy involves the transformation of monoterpenes like

(+)-menthofuran, (+)-citronellal, or (-)-isopulegol.[4] A key step often involves the construction of

the fused butenolide ring system.[4] For example, a diastereoselective intramolecular [3+2]

cycloaddition reaction of a nitrile oxide can be employed to form the core bicyclic structure.[4]

Another approach involves a samarium(II) iodide-induced intramolecular radical cyclization,

which can construct two rings and a stereocenter in a single step.

Spectroscopic Characterization
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for the structural elucidation of Isomintlactone.[11][12]

Sample Preparation: A small amount of purified Isomintlactone is dissolved in a deuterated

solvent (e.g., CDCl₃). A reference standard like tetramethylsilane (TMS) is added.[13]

¹H NMR: Provides information about the number of different types of protons and their

neighboring environments. The chemical shifts, integration, and coupling patterns are

characteristic of the Isomintlactone structure.

¹³C NMR: Shows the number of different types of carbon atoms in the molecule.

2D NMR Experiments (COSY, HSQC, HMBC): These experiments are used to establish the

connectivity between protons and carbons, confirming the complete molecular structure and

stereochemistry.[11]
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Biological Activity and Significance
Isomintlactone is part of a larger family of monoterpenoid lactones that exhibit a wide range of

biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2]

[14]

Flavor and Fragrance: The primary application of Isomintlactone is in the food and

fragrance industries, where its unique aroma profile enhances the sensory characteristics of

products.[3]

Potential Pharmacological Effects: While research specifically on Isomintlactone's

pharmacological activity is limited, related sesquiterpene lactones, such as Isoalantolactone,

have been extensively studied. Isoalantolactone demonstrates significant anti-inflammatory

and anticancer effects.[15][16][17] It has been shown to inhibit the proliferation of cancer

cells and induce apoptosis.[16][18]

Potential Mechanism of Action (Inferred from Isoalantolactone)

Studies on the related compound Isoalantolactone have shown that it can exert its biological

effects by modulating key cellular signaling pathways. One such pathway is the ERK/MAPK

(Extracellular Signal-Regulated Kinase/Mitogen-Activated Protein Kinase) pathway.[15] This

pathway is crucial for regulating cell growth, division, and survival.[19][20][21] In some cancer

cells, Isoalantolactone has been found to inhibit the activation of the NF-κB and ERK signaling

pathways, leading to reduced inflammation and cell proliferation.[15] Given the structural

similarities, it is plausible that Isomintlactone could exhibit similar biological activities,

representing a promising area for future research.

Caption: Potential inhibition of the ERK/MAPK pathway by related lactones.

Conclusion
Isomintlactone is a valuable natural product with significant applications in the flavor and

fragrance industries. Its well-defined physical and chemical properties, along with established

protocols for its isolation and synthesis, provide a solid foundation for further research. While its

own pharmacological profile is not yet extensively studied, the known biological activities of

structurally similar terpenoid lactones suggest that Isomintlactone may possess untapped
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therapeutic potential, warranting further investigation into its effects on cellular signaling

pathways and its potential as a lead compound in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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